Cas no 1824834-13-0 (1-Chloro-2-(2-nitroethenyl)-4-(trifluoromethyl)benzene)

• Product Name: 1-Chloro-2-(2-nitroethenyl)-4-(trifluoromethyl)benzene
• CAS No: 1824834-13-0
• MF: C₉H₅ClF₃NO₂
• MW: 251.589711904526
• CID: 6275447
• PubChem ID: 137730147
• Update Time: 2025-07-20

1-Chloro-2-(2-nitroethenyl)-4-(trifluoromethyl)benzene Chemical and Physical Properties

Names and Identifiers

• 1-chloro-2-(2-nitroethenyl)-4-(trifluoromethyl)benzene
• 1824834-13-0
• EN300-1933309
• 1-Chloro-2-(2-nitroethenyl)-4-(trifluoromethyl)benzene

• Inchi： 1S/C9H5ClF3NO2/c10-8-2-1-7(9(11,12)13)5-6(8)3-4-14(15)16/h1-5H/b4-3+
• InChI Key： KZPHETWXCDXDOF-ONEGZZNKSA-N
• SMILES： ClC1C=CC(C(F)(F)F)=CC=1/C=C/[N+](=O)[O-]

Computed Properties

• Exact Mass: 250.9960906g/mol
• Monoisotopic Mass: 250.9960906g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 45.8Ų

Additional information on 1-Chloro-2-(2-nitroethenyl)-4-(trifluoromethyl)benzene

Introduction to 1-Chloro-2-(2-nitroethenyl)-4-(trifluoromethyl)benzene (CAS No. 1824834-13-0)

1-Chloro-2-(2-nitroethenyl)-4-(trifluoromethyl)benzene, identified by its Chemical Abstracts Service (CAS) number 1824834-13-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of nitroaromatic derivatives, characterized by its unique structural features, including a chloro substituent, a nitroethenyl group, and a trifluoromethyl moiety. These structural elements contribute to its distinct chemical properties and potential applications in the synthesis of biologically active molecules.

The trifluoromethyl group, in particular, is a key functional moiety that enhances the lipophilicity and metabolic stability of molecules, making it highly valuable in drug design. Its presence in 1-Chloro-2-(2-nitroethenyl)-4-(trifluoromethyl)benzene suggests that this compound may serve as a versatile intermediate in the development of novel therapeutic agents. The nitroethenyl substituent introduces reactivity that can be exploited for further functionalization, allowing for the creation of more complex scaffolds with tailored biological activities.

Recent advancements in synthetic organic chemistry have enabled the efficient preparation of such complex aryl compounds, including 1-Chloro-2-(2-nitroethenyl)-4-(trifluoromethyl)benzene. Modern methodologies, such as transition-metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have streamlined the synthesis of nitroaromatics with multiple substituents. These techniques not only improve yield but also enhance selectivity, reducing unwanted byproducts and facilitating the production of high-purity compounds.

The pharmaceutical industry has shown increasing interest in nitroaromatic derivatives due to their diverse biological activities. Studies have demonstrated that these compounds exhibit properties such as antimicrobial, antiviral, and anti-inflammatory effects. The structural motifs present in 1-Chloro-2-(2-nitroethenyl)-4-(trifluoromethyl)benzene align well with these pharmacophores, suggesting potential therapeutic applications. For instance, the combination of a chloro group and a trifluoromethyl moiety is often associated with enhanced binding affinity to biological targets, which is crucial for drug development.

In addition to their pharmaceutical relevance, nitroaromatic compounds are also valuable in materials science. Their electron-deficient nature makes them suitable candidates for applications in organic electronics, such as light-emitting diodes (OLEDs) and photovoltaic cells. The presence of multiple functional groups in 1-Chloro-2-(2-nitroethenyl)-4-(trifluoromethyl)benzene allows for further derivatization into conjugated polymers or small-molecule emitters, contributing to advancements in optoelectronic devices.

Research into the biological activity of 1-Chloro-2-(2-nitroethenyl)-4-(trifluoromethyl)benzene has revealed promising results in preclinical studies. Initial investigations have indicated that this compound may possess inhibitory effects on certain enzymes implicated in inflammatory pathways. The nitroethenyl group can be further modified to introduce additional pharmacological functionalities, such as heterocyclic rings or bioisosteres, which could enhance its efficacy and selectivity.

The synthesis of 1-Chloro-2-(2-nitroethenyl)-4-(trifluoromethyl)benzene involves multi-step organic transformations that require precise control over reaction conditions. Advanced spectroscopic techniques, such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS), are employed to confirm the structural integrity of the compound at each synthetic stage. High-performance liquid chromatography (HPLC) is utilized for purification purposes, ensuring that the final product meets stringent analytical standards.

The role of computational chemistry in designing and optimizing synthetic routes for complex molecules like 1-Chloro-2-(2-nitroethenyl)-4-(trifluoromethyl)benzene cannot be overstated. Molecular modeling software allows researchers to predict reaction outcomes and optimize parameters before conducting experimental trials. This approach not only saves time but also reduces waste by minimizing trial-and-error experimentation.

Future research directions may explore the use of 1-Chloro-2-(2-nitroethenyl)-4-(trifluoromethyl)benzene as a building block for more sophisticated drug candidates. By integrating it into larger molecular frameworks or exploring its interactions with biological targets at a molecular level, scientists may uncover novel therapeutic strategies. Collaborative efforts between synthetic chemists and biologists will be essential to translate these findings into tangible medical breakthroughs.

The versatility of 1-Chloro-2-(2-nitroethenyl)-4-(trifluoromethyl)benzene underscores its importance as a chemical entity with broad applications across multiple disciplines. Whether used as an intermediate in drug synthesis or as a component in advanced materials, this compound exemplifies the innovative potential inherent in modern chemical research. As methodologies continue to evolve, we can expect even more sophisticated derivatives and applications to emerge from studies involving this remarkable molecule.